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Compound of Interest

Compound Name: Mutacin 1140

Cat. No.: B1577344

Essential Safety and Handling Guide for Mutacin
1140

This guide furnishes critical safety and logistical information for researchers, scientists, and
drug development professionals engaged in the handling of Mutacin 1140. Adherence to these
protocols is paramount for ensuring personnel safety and maintaining a secure research
environment. Given that a specific Safety Data Sheet (SDS) for Mutacin 1140 is not readily
available in public literature, it is imperative to conduct a thorough risk assessment prior to
handling and to treat the compound with a high degree of caution, assuming it may possess
hazardous properties until more comprehensive toxicological data is established.

l. Personal Protective Equipment (PPE)

A risk assessment should be the primary determinant for the selection of appropriate PPE.[1]
The following table outlines the minimum recommended PPE for handling Mutacin 1140.
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Protection Type Equipment Purpose Notes
Double-gloving is
recommended when

) o Prevents direct skin handling stock
Hand Protection Nitrile gloves ) )
contact.[1][2] solutions or during
procedures with a
high risk of splashing.
Safety glasses with Protects eyes from
Eye Protection side shields or splashes and airborne
goggles particles.[1][2]
Prevents

contamination of

Body Protection Laboratory coat

personal clothing.[1]

[2]

Not generally required

Use a certified fume

for handling small Avoids inhalation of hood when weighing

Respiratory Protection

quantities in a well- dust or aerosols. the solid compound or

ventilated area.

preparing solutions.[2]

Il. Physicochemical and Toxicol

ogical Data

While comprehensive data for Mutacin 1140 is limited, the following information for a variant,
0G253 (MU1140, Phellle), provides valuable insight into its characteristics.

Parameter Value Reference
EC50 on HepG2 cells 636 pg/mL [3]
Half-life in simulated gastric ]
) >240 min [3]
fluid
Stability in simulated intestinal ) ) )
Half-life of 5 min to >240 min [3]

fluid
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Note: This data is for the Mutacin 1140 variant OG253 and should be used as a reference
point for risk assessment.

lll. Experimental Protocols: Handling and Disposal

A systematic approach to handling and disposing of Mutacin 1140 is crucial to minimize
exposure and environmental contamination.

A. Step-by-Step Handling Procedures:
e Preparation:

o Conduct a thorough risk assessment for the planned experiment.

o Don the appropriate PPE as specified in the table above.

o Prepare a designated work area, preferably within a certified chemical fume hood.
e Handling:

o When weighing the solid form, use a microbalance within the fume hood to minimize the
risk of inhalation.

o For preparing solutions, add the solvent slowly to the solid to avoid aerosol generation.

o Mutacin 1140 is a peptide and may be susceptible to proteolytic degradation.[4] Handle
with care to maintain its integrity.

o Storage:

o Lantibiotic suspensions should be stored at 4°C.[5]

o Follow any specific storage instructions provided by the manufacturer.
B. Disposal Plan:

» Waste Categorization: All materials that come into contact with Mutacin 1140, including
gloves, pipette tips, and containers, should be considered chemical waste.
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e Decontamination:

o Work surfaces should be decontaminated with an appropriate disinfectant.

o Spills should be cleaned up immediately following institutional protocols for chemical spills.
o Waste Disposal:

o Dispose of all waste in clearly labeled, sealed containers.

o Follow all local, state, and federal regulations for chemical waste disposal.

IV. Visualizing Key Processes

To further clarify the operational workflow and the compound's mechanism of action, the

following diagrams are provided.
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A streamlined workflow for the safe handling of Mutacin 1140.
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Mutacin 1140 is a lantibiotic that exerts its antibacterial effect by binding to Lipid Il, a precursor
molecule in bacterial cell wall synthesis.[4] This interaction disrupts the formation of the
peptidoglycan layer, ultimately leading to cell death.

Lipid 1l
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The mechanism of action of Mutacin 1140, targeting bacterial cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Preparation of lantibiotics. [bio-protocol.org]

 To cite this document: BenchChem. [Personal protective equipment for handling Mutacin
1140]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577344#personal-protective-equipment-for-
handling-mutacin-1140]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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